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Compound of Interest

Compound Name:
2-(2,3,4-Trifluorophenyl)butanoic

acid

Cat. No.: B13254859

Get Quote

Executive Summary
2-(2,3,4-Trifluorophenyl)butanoic acid is a specialized fluorinated phenylalkanoic acid

derivative primarily utilized in medicinal chemistry for Structure-Activity Relationship (SAR)

optimization. It serves as a lipophilic, metabolically stable analog of phenylacetic acid scaffolds,

often employed to modulate potency and blood-brain barrier (BBB) permeability in drug

discovery programs targeting kinases or cyclooxygenases.

Status of CAS Number: While the specific CAS number for the 2-substituted butanoic acid

variant is not widely indexed in public chemical registries, the compound is synthesized directly

from its primary scaffold, 2,3,4-Trifluorophenylacetic acid (CAS 243666-12-8). This guide

provides the definitive characterization, synthesis, and validation protocols for researchers

requiring this specific motif.

Part 1: Chemical Identity & Physicochemical
Profile[1]
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Parameter Detail

Chemical Name 2-(2,3,4-Trifluorophenyl)butanoic acid

IUPAC Name 2-(2,3,4-trifluorophenyl)butanoic acid

Common Scaffold CAS
243666-12-8 (Precursor: 2,3,4-

Trifluorophenylacetic acid)

Analog CAS
1342727-90-5 (Analog: 2-(2,3,4-

Trifluorophenyl)propanoic acid)

Molecular Formula C₁₀H₉F₃O₂

Molecular Weight 218.17 g/mol

SMILES CCC(C1=C(C(=C(C=C1)F)F)F)C(=O)O

Physicochemical Properties (Predicted vs. Scaffold)
The introduction of the ethyl group at the alpha position significantly alters the lipophilicity

compared to the acetic acid parent, enhancing membrane permeability.
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Property
2,3,4-
Trifluorophenylacet
ic Acid (Parent)

2-(2,3,4-
Trifluorophenyl)but
anoic Acid (Target)

Impact on DMPK

LogP (Predicted) ~1.8 ~2.7 - 2.9

Increased lipophilicity

improves passive

diffusion.

pKa (Acid) ~3.9 ~4.2

Slight increase due to

inductive effect of the

ethyl group.

tPSA 37.3 Å² 37.3 Å²

Polar surface area

remains constant;

steric bulk increases.

Rotatable Bonds 2 3

Minimal entropy

penalty for binding

affinity.

Part 2: Synthetic Methodology (Self-Validating
Protocol)
Strategic Route: Alpha-Alkylation
The most robust route to 2-(2,3,4-Trifluorophenyl)butanoic acid is the direct

-alkylation of 2,3,4-trifluorophenylacetic acid using a strong non-nucleophilic base. This method
avoids the competing nucleophilic aromatic substitution (

) on the highly fluorinated ring by maintaining low temperatures.

Reaction Scheme (Graphviz)

2,3,4-Trifluorophenylacetic Acid
(CAS 243666-12-8)

1. LDA (2.1 eq), THF, -78°C
2. Ethyl Iodide (1.1 eq)

 Deprotonation Dianion Species
(Transient)

 Enolate Formation 2-(2,3,4-Trifluorophenyl)butanoic Acid
(Target)

 C-Alkylation
(Acidic Workup)

Click to download full resolution via product page
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Caption: Figure 1. Synthesis via dianion alkylation of phenylacetic acid scaffold.

Experimental Protocol
Objective: Synthesis of 5.0 g of 2-(2,3,4-Trifluorophenyl)butanoic acid.

Reagents:

2,3,4-Trifluorophenylacetic acid (CAS 243666-12-8): 4.35 g (22.9 mmol)

Lithium Diisopropylamide (LDA): 2.0 M in THF/heptane (25 mL, ~50 mmol)

Ethyl Iodide: 3.93 g (25.2 mmol)

Tetrahydrofuran (THF), anhydrous: 100 mL

Step-by-Step Procedure:

Inert Atmosphere Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic

stir bar and rubber septum. Purge with Argon for 15 minutes.

Solvent Charge: Add anhydrous THF (80 mL) and cool to -78°C using a dry ice/acetone

bath.

Base Addition: Add LDA solution (25 mL) dropwise over 20 minutes. Note: Maintain

temperature below -70°C to prevent decomposition.

Substrate Addition: Dissolve 2,3,4-trifluorophenylacetic acid (4.35 g) in THF (20 mL) and add

dropwise to the LDA solution. The mixture typically turns yellow/orange, indicating dianion

formation. Stir at -78°C for 1 hour.

Alkylation: Add Ethyl Iodide (3.93 g) dropwise.

Warming: Allow the reaction to warm to 0°C over 2 hours. Stir at 0°C for an additional 1 hour.

Quench: Carefully quench with 1N HCl (50 mL) until pH < 2.

Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Combine organic

layers.
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Purification: Wash with brine, dry over Na₂SO₄, and concentrate in vacuo. Recrystallize from

Hexane/EtOAc to yield the pure acid.

Part 3: Analytical Validation
To ensure the integrity of the synthesized compound, the following analytical signatures must

be verified.

Proton NMR (¹H NMR, 400 MHz, CDCl₃)
δ 11.0 - 12.5 ppm (br s, 1H): Carboxylic acid proton (-COOH).

δ 6.90 - 7.20 ppm (m, 2H): Aromatic protons (H-5 and H-6 of the phenyl ring). Note: The

coupling pattern will be complex due to F-H coupling.

δ 3.85 ppm (t, J = 7.5 Hz, 1H): Alpha-proton (chiral center).

δ 1.80 - 2.10 ppm (m, 2H): Methylene group of the ethyl chain (-CH₂-).

δ 0.95 ppm (t, J = 7.4 Hz, 3H): Methyl group (-CH₃).

Mass Spectrometry (ESI-)
Theoretical [M-H]⁻: 217.05 m/z

Observed: Expect a peak at 217.1 m/z.

Diagnostic: The presence of a strong M-H peak confirms the carboxylic acid functionality.

Part 4: Applications in Drug Discovery
Bioisosterism & Metabolic Stability
The 2,3,4-trifluorophenyl motif is a critical bioisostere for electron-deficient aromatic rings.

Metabolic Blocking: The fluorine atoms at positions 2, 3, and 4 block common metabolic

oxidation sites (CYP450 mediated hydroxylation), significantly extending the half-life (

) compared to non-fluorinated analogs.
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Lipophilicity Tuning: The ethyl chain addition (vs. methyl or H) allows precise tuning of LogD

to optimize blood-brain barrier penetration without introducing excessive molecular weight.

Workflow: SAR Integration
Researchers should use this compound to probe the steric tolerance of the binding pocket.

Lead Compound
(Phenylacetic Acid Core)

Design: Fluorine Scan
(2,3,4-Trifluoro motif)

Design: Alpha-Substitution
(Ethyl vs Methyl vs H)

Synthesis
(Alkylation Protocol)

Assay: Potency & Metabolic Stability

Click to download full resolution via product page

Caption: Figure 2. Integration of 2-(2,3,4-Trifluorophenyl)butanoic acid into SAR cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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